5-[(2-imino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]-2-methoxyphenyl 1-naphthoate

• IUPAC Name: [5-[(Z)-(2-amino-4-oxo-1,3-thiazol-5-ylidene)methyl]-2-methoxyphenyl] naphthalene-1-carboxylate
• InChI: InChI=1S/C22H16N2O4S/c1-27-17-10-9-13(12-19-20(25)24-22(23)29-19)11-18(17)28-21(26)16-8-4-6-14-5-2-3-7-15(14)16/h2-12H,1H3,(H2,23,24,25)/b19-12-
• InChI Key: MKPVWTDIKCXSCE-UNOMPAQXSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=C2C(=O)N=C(S2)N)OC(=O)C3=CC=CC4=CC=CC=C43
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C\2/C(=O)N=C(S2)N)OC(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C22H16N2O4S
• Molecular Weight: 404.4 g/mol

Description

5-[(2-imino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]-2-methoxyphenyl 1-naphthoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-[(2-imino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]-2-methoxyphenyl 1-naphthoate involves the inhibition of the enzyme, glyceraldehyde-3-phosphate dehydrogenase (GAPDH). GAPDH is an enzyme that plays a crucial role in the glycolytic pathway, which is essential for the survival of cancer cells. Inhibition of GAPDH leads to the disruption of the glycolytic pathway, resulting in the death of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 5-[(2-imino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]-2-methoxyphenyl 1-naphthoate exhibits low toxicity towards normal cells, indicating its potential as a selective anticancer agent. Additionally, this compound has also been shown to exhibit anti-inflammatory and antioxidant properties, which may have implications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-[(2-imino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]-2-methoxyphenyl 1-naphthoate in lab experiments is its potential as a selective anticancer agent. However, one of the limitations of using this compound is its low solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of 5-[(2-imino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]-2-methoxyphenyl 1-naphthoate. One potential direction is the optimization of the synthesis method to improve the yield and purity of the compound. Additionally, further studies are needed to investigate the potential applications of this compound in the treatment of neurodegenerative diseases. Furthermore, the development of novel formulations and delivery systems may improve the bioavailability and efficacy of this compound.

Synthesis Methods

The synthesis of 5-[(2-imino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]-2-methoxyphenyl 1-naphthoate involves the reaction of 2-methoxybenzaldehyde and 2-aminothiazole in the presence of acetic acid to obtain the intermediate compound. This intermediate compound is then reacted with 1-naphthoic acid in the presence of triethylamine to obtain the final product.

Scientific Research Applications

5-[(2-imino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]-2-methoxyphenyl 1-naphthoate has been extensively studied for its potential applications as an anticancer agent. It has been shown to exhibit cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, this compound has also been studied for its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.